Cas no 926236-32-0 (tert-butyl(3,4-difluorophenyl)methylamine)

• Product name: tert-butyl(3,4-difluorophenyl)methylamine
• CAS No: 926236-32-0
• MF: C₁₁H₁₅F₂N
• MW: 199.24030995369
• CID: 5233006
• PubChem ID: 16775111

tert-butyl(3,4-difluorophenyl)methylamine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, N-(1,1-dimethylethyl)-3,4-difluoro-
• n-(3,4-Difluorobenzyl)-2-methylpropan-2-amine
• tert-butyl(3,4-difluorophenyl)methylamine

• Inchi： 1S/C11H15F2N/c1-11(2,3)14-7-8-4-5-9(12)10(13)6-8/h4-6,14H,7H2,1-3H3
• InChI Key： LXUGHJKZEGPTLY-UHFFFAOYSA-N
• SMILES： C1(CNC(C)(C)C)=CC=C(F)C(F)=C1

Additional information on tert-butyl(3,4-difluorophenyl)methylamine

Comprehensive Overview of tert-butyl(3,4-difluorophenyl)methylamine (CAS No. 926236-32-0)

tert-butyl(3,4-difluorophenyl)methylamine (CAS No. 926236-32-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique tert-butyl and difluorophenyl functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, which includes a methylamine moiety, makes it particularly valuable for designing drugs targeting neurological and metabolic disorders, aligning with current trends in precision medicine.

In recent years, the demand for fluorinated compounds like tert-butyl(3,4-difluorophenyl)methylamine has surged due to their enhanced metabolic stability and bioavailability. Researchers are increasingly exploring its applications in kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, addressing prevalent health concerns such as cancer and neurodegenerative diseases. The compound's CAS No. 926236-32-0 is frequently searched in academic databases, reflecting its relevance in cutting-edge drug discovery.

From a synthetic chemistry perspective, tert-butyl(3,4-difluorophenyl)methylamine offers a robust scaffold for structure-activity relationship (SAR) studies. Its difluorophenyl ring contributes to improved lipophilicity, a critical factor in optimizing drug penetration across biological membranes. This property is particularly sought after in the development of central nervous system (CNS) therapeutics, a hot topic in 2024 due to rising global focus on mental health and aging populations.

The compound's tert-butyl group further enhances steric hindrance, reducing unwanted metabolic degradation—a key consideration for prodrug design. Innovations in green chemistry have also spotlighted 926236-32-0 as a candidate for solvent-free catalytic processes, aligning with the pharmaceutical industry's push toward sustainable manufacturing. Searches for eco-friendly synthetic routes and catalytic amination methods often cite this compound as a case study.

Analytical characterization of tert-butyl(3,4-difluorophenyl)methylamine typically involves advanced techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS). These methods confirm the compound's purity and structural integrity, which are paramount for regulatory compliance in preclinical trials. The keyword CAS 926236-32-0 analysis frequently appears in chromatography forums, underscoring its technical significance.

Beyond pharmaceuticals, tert-butyl(3,4-difluorophenyl)methylamine finds niche applications in material science, particularly in designing fluorinated polymers with enhanced thermal stability. This dual utility in life sciences and industrial chemistry makes it a compelling subject for interdisciplinary research, often indexed under multi-functional chemical intermediates in scholarly articles.

In summary, tert-butyl(3,4-difluorophenyl)methylamine (CAS No. 926236-32-0) exemplifies the convergence of medicinal chemistry and sustainable innovation. Its structural features address contemporary challenges in drug development while adhering to environmental priorities—a narrative that resonates strongly with both academia and industry stakeholders searching for next-generation chemical building blocks.